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Compound of Interest

Compound Name: CD 3254

Cat. No.: B606565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CD 3254 is a potent and selective agonist of the Retinoid X Receptor (RXR), specifically

targeting the RXRα subtype.[1][2][3] It demonstrates minimal to no activity at Retinoic Acid

Receptors (RARs), making it a valuable tool for dissecting RXR-specific signaling pathways.[1]

[3] Its applications are prominent in stem cell research, particularly in the chemical

reprogramming of fibroblasts into induced pluripotent stem cells (iPSCs), and in cancer

research.[1][4][5][6] This document provides detailed protocols for the preparation of CD 3254
stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent, ensuring accurate and

reproducible experimental outcomes.

Chemical Properties and Data
A comprehensive summary of the key chemical and physical properties of CD 3254 is

presented in the table below. This information is critical for accurate stock solution preparation

and experimental design.
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Property Value References

Molecular Weight 364.48 g/mol [1][2][3][7]

Molecular Formula C₂₄H₂₈O₃ [1][2][3][8]

CAS Number 196961-43-0 [1][2][7][9]

Purity ≥97% (HPLC) [1][2]

Appearance Crystalline solid [9]

Solubility in DMSO Up to 125 mg/mL (342.95 mM) [10]

Other Solubilities
Ethanol: up to 100 mM, DMF:

30 mg/mL
[1][3][9]

Storage

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 6 months.

[7]

Signaling Pathway of CD 3254
CD 3254, as an RXR agonist, modulates gene transcription by activating RXR. RXRs typically

function as heterodimers with other nuclear receptors, such as Peroxisome Proliferator-

Activated Receptors (PPARs), Liver X Receptors (LXRs), Vitamin D Receptor (VDR), and

Retinoic Acid Receptors (RARs).[5][11][12] Upon ligand binding, the RXR heterodimer

undergoes a conformational change, leading to the recruitment of co-activators and

subsequent regulation of target gene expression.[9][12]
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Experimental Protocols
Materials

CD 3254 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile-filtered

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling CD 3254 and DMSO.

Handle CD 3254 powder in a chemical fume hood to avoid inhalation.
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DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for CD 3254 and DMSO before use.

Protocol for Preparing a 10 mM CD 3254 Stock Solution
in DMSO
This protocol provides instructions for preparing a 10 mM stock solution, a commonly used

concentration for cell culture experiments. Adjustments can be made for different desired

concentrations using the formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Equilibrate Reagents: Allow the CD 3254 powder and anhydrous DMSO to come to room

temperature before opening to prevent moisture condensation.

Weigh CD 3254: In a chemical fume hood, carefully weigh out 3.645 mg of CD 3254 powder

using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube or vial.

Add DMSO: Add 1 mL of anhydrous DMSO to the tube containing the CD 3254 powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the CD 3254 is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in

dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage (up to 6 months). For short-term storage (up to 1 month), -20°C is

acceptable.[7]

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the workflow for preparing the CD 3254 stock solution.
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Workflow for CD 3254 Stock Solution Preparation
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Conclusion
Proper preparation of CD 3254 stock solutions is fundamental for the reliability and

reproducibility of experimental results. By following the detailed protocols and adhering to the

safety precautions outlined in this document, researchers can confidently utilize CD 3254 in

their studies of RXR-mediated signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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